Cas no 2256714-56-2 (4-bromo-2-(methoxy-d3)-1-(methyl-d3)benzene-3,5,6-d3)

• Product Name: 4-bromo-2-(methoxy-d3)-1-(methyl-d3)benzene-3,5,6-d3
• CAS No: 2256714-56-2
• MF: C₈H₉BrO
• MW: 210.115916967392
• CID: 6826159
• PubChem ID: 172404105
• Update Time: 2025-03-02

4-bromo-2-(methoxy-d3)-1-(methyl-d3)benzene-3,5,6-d3 Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(methoxy-d3)-1-(methyl-d3)benzene-3,5,6-d3
• 2256714-56-2
• CS-24329

• Inchi： 1S/C8H9BrO/c1-6-3-4-7(9)5-8(6)10-2/h3-5H,1-2H3/i1D3,2D3,3D,4D,5D
• InChI Key： RAQYGVDRDNKTOM-XVGWXEQOSA-N
• SMILES： BrC1C([2H])=C([2H])C(C([2H])([2H])[2H])=C(C=1[2H])OC([2H])([2H])[2H]

Computed Properties

• Exact Mass: 209.04017Da
• Monoisotopic Mass: 209.04017Da
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2Ų